Cas no 2171994-35-5 (3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid)

• Product Name: 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid
• CAS No: 2171994-35-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6206744
• PubChem ID: 165539243
• Update Time: 2025-11-05

3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1516482
• 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid
• 2171994-35-5

• Inchi： 1S/C27H32N2O5/c1-2-18(15-24(30)31)29-25(32)27(13-7-8-14-27)17-28-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： VCVRGSUTLOVUKN-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NC(CC(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid

Research Brief on 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid (CAS: 2171994-35-5)

In recent years, the compound 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid (CAS: 2171994-35-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and the cyclopentyl formamido moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthesis route that reduces byproduct formation and improves scalability. The study highlighted the compound's role as a key building block in the development of peptide-based therapeutics, particularly for targeting protein-protein interactions implicated in cancer and neurodegenerative diseases.

Another significant advancement was reported in a 2024 study published in ACS Chemical Biology, which explored the compound's utility in solid-phase peptide synthesis (SPPS). The researchers demonstrated that 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid could serve as a highly efficient linker, enabling the synthesis of complex peptides with improved purity and yield. This finding has important implications for the production of peptide drugs, where purity and scalability are critical factors.

In addition to its synthetic applications, recent research has investigated the pharmacological properties of derivatives of 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid. A preclinical study conducted in 2023 evaluated its potential as a modulator of enzyme activity, particularly in the context of inflammatory pathways. The results suggested that certain derivatives exhibit selective inhibition of key enzymes, paving the way for further development as anti-inflammatory agents.

Looking ahead, the versatility and functionalizability of 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid make it a valuable tool in both academic and industrial research. Future studies are expected to explore its applications in drug delivery systems, bioconjugation techniques, and as a scaffold for the design of novel therapeutics. Continued optimization of its synthesis and characterization of its derivatives will be essential to unlocking its full potential in the chemical biology and pharmaceutical fields.